2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline

• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2-methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline
• InChI: InChI=1S/C12H18N2O2/c1-14-6-5-10(8-14)16-9-3-4-11(13)12(7-9)15-2/h3-4,7,10H,5-6,8,13H2,1-2H3
• InChI Key: YAJKXBHVUQLJDU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1)OC2=CC(=C(C=C2)N)OC

Description

2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-(3-methoxy-4-nitro-phenoxy)-1-methyl-pyrrolidine (Intermediate 46; 5.50 g, 20.68 mmol) in ethanol (125 mL) under nitrogen was added in one portion the Pd/C catalyst (10%, 500 mg). The resulting mixture was evacuated and backfilled with nitrogen (×4) before hydrogen gas was introduced via a balloon. The reaction mixture was stirred at room temperature for 18 hrs. The catalyst was removed by filtration through celite and the filtrate concentrated under reduced pressure to give a the title compound as a light red oil (4.74 g, 100%)